Cas no 1429510-79-1 (3-Bromo-2-chloro-5-fluoro-4-methylpyridine)

• Product Name: 3-Bromo-2-chloro-5-fluoro-4-methylpyridine
• CAS No: 1429510-79-1
• MF: C₆H₄BrClFN
• MW: 224.45806312561
• CID: 2855146
• PubChem ID: 73555087
• Update Time: 2025-07-19

3-Bromo-2-chloro-5-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-5-fluoro-4-methylpyridine
• G14868
• DB-204235
• 1429510-79-1
• SCHEMBL14853136
• MTEDYUCKSCLSNI-UHFFFAOYSA-N
• EN300-7673243
• MFCD28016882
• EHC51079

• Inchi： 1S/C6H4BrClFN/c1-3-4(9)2-10-6(8)5(3)7/h2H,1H3
• InChI Key： MTEDYUCKSCLSNI-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=C(C=1C)F)Cl

Computed Properties

• Exact Mass: 222.92
• Monoisotopic Mass: 222.92
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9A^2
• XLogP3: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3-Bromo-2-chloro-5-fluoro-4-methylpyridine

Introduction to 3-Bromo-2-chloro-5-fluoro-4-methylpyridine (CAS No. 1429510-79-1)

3-Bromo-2-chloro-5-fluoro-4-methylpyridine, identified by the chemical compound code CAS No. 1429510-79-1, is a significant intermediate in the realm of pharmaceutical and agrochemical synthesis. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and broad applications in medicinal chemistry. The presence of multiple halogen substituents—bromo at the 3-position, chlorine at the 2-position, and fluorine at the 5-position—along with a methyl group at the 4-position, endows this molecule with unique electronic and steric properties that make it a valuable building block for further functionalization.

The structural features of 3-Bromo-2-chloro-5-fluoro-4-methylpyridine contribute to its utility in synthesizing a wide array of biologically active compounds. The bromo and chloro groups serve as excellent leaving groups in nucleophilic substitution reactions, enabling the introduction of diverse functional moieties such as amines, alcohols, or thiols. Additionally, the fluorine atom can enhance metabolic stability and binding affinity in drug candidates by influencing both lipophilicity and electronic distribution. The methyl group at the 4-position further modulates the compound's reactivity and spatial orientation, making it a preferred scaffold for designing molecules with specific pharmacological profiles.

In recent years, 3-Bromo-2-chloro-5-fluoro-4-methylpyridine has been extensively explored in the development of novel therapeutic agents. One notable area of research involves its application in antiviral and anticancer drug discovery. For instance, studies have demonstrated its role as a precursor in synthesizing small-molecule inhibitors targeting viral proteases and kinases. The halogenated pyridine core is particularly adept at interacting with biological targets due to its ability to form hydrogen bonds and π-stacking interactions, which are critical for drug-receptor binding. Furthermore, modifications derived from this compound have shown promise in preclinical trials for treating resistant cancers by inhibiting aberrant signaling pathways.

Another emerging field where 3-Bromo-2-chloro-5-fluoro-4-methylpyridine has made significant contributions is in agrochemical research. The compound's structural motifs are leveraged to develop advanced pesticides and herbicides that exhibit improved efficacy and environmental safety. Researchers have utilized its halogen-rich framework to design molecules capable of disrupting essential enzymatic processes in pests while minimizing toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural practices, where innovative chemical solutions play a pivotal role in enhancing crop protection without compromising ecological balance.

The synthetic methodologies involving 3-Bromo-2-chloro-5-fluoro-4-methylpyridine are also worth mentioning. Given its reactive nature, this compound can undergo various transformations such as cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), nucleophilic aromatic substitutions, and metal-catalyzed cyclizations. These reactions enable chemists to construct complex scaffolds with high precision, facilitating the rapid assembly of novel compounds for biological evaluation. The robustness of its synthetic chemistry makes it an indispensable tool in both academic laboratories and industrial research settings.

From a computational chemistry perspective, 3-Bromo-2-chloro-5-fluoro-4-methylpyridine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into how its substituents influence electronic distributions, which in turn affects binding affinity and selectivity. These findings have guided medicinal chemists in optimizing lead structures by strategically modifying specific atoms within the molecule. Such computational approaches are becoming increasingly integral to drug discovery pipelines, as they accelerate the identification of promising candidates while reducing experimental costs.

The future prospects of 3-Bromo-2-chloro-5-fluoro-4-methylpyridine are promising, given its adaptability across multiple therapeutic areas. Ongoing research aims to expand its utility by exploring novel synthetic routes and uncovering new biological activities through structure-based drug design. Collaborative efforts between synthetic chemists and biologists are expected to yield innovative derivatives with enhanced pharmacological properties. As our understanding of disease mechanisms evolves, compounds like 3-Bromo-2-chloro-5-fluoro-4-methylpyridine will continue to serve as cornerstone intermediates in addressing unmet medical needs.

In conclusion, 3-Bromo-2-chloro-5-fluoro-4-methylpyridine (CAS No. 1429510-79-1) represents a cornerstone compound in modern chemical synthesis, particularly within pharmaceuticals and agrochemicals. Its unique structural attributes—comprising halogen substituents and a methyl group—make it an exceptionally versatile intermediate for constructing biologically active molecules. The ongoing research into its applications underscores its importance as a chemical building block capable of driving innovation across multiple scientific disciplines.